Cas no 243863-00-5 (Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 243863-00-5
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 5730260
• PubChem ID: 22452278
• Update Time: 2025-10-23

Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7724710
• AKOS026713877
• ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate
• 4-ethoxycarbonyl-6-(4-methoxyphenyl)-2H-pyridazin-3-one
• 243863-00-5
• BCFPJEDKLBUEMT-UHFFFAOYSA-N
• F1967-2804
• 4-Pyridazinecarboxylic acid, 2,3-dihydro-6-(4-methoxyphenyl)-3-oxo-, ethyl ester
• Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

• Inchi： 1S/C14H14N2O4/c1-3-20-14(18)11-8-12(15-16-13(11)17)9-4-6-10(19-2)7-5-9/h4-8H,3H2,1-2H3,(H,16,17)
• InChI Key： BCFPJEDKLBUEMT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C=1)C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.02±0.60(Predicted)

Additional information on Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 243863-00-5): A Comprehensive Overview

Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 243863-00-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in various therapeutic applications, particularly in the development of novel drug candidates. The unique arrangement of functional groups within its framework makes it a subject of intense study for its potential pharmacological properties.

The molecular structure of Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate consists of a dihydropyridazine core substituted with an ethyl ester group and a 4-methoxyphenyl moiety. This configuration imparts distinct chemical and biological characteristics that make it an attractive scaffold for drug design. The presence of the methoxy group on the phenyl ring enhances lipophilicity, which is often crucial for drug absorption and distribution within the body. Additionally, the oxo group introduces a site for potential hydrogen bonding interactions, which can be exploited to improve binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate has emerged as a compound of interest due to its ability to modulate key biological pathways. Studies have indicated that this compound may exhibit inhibitory effects on enzymes and receptors involved in disease progression. For instance, preliminary in vitro studies suggest that it can interfere with the activity of certain kinases, which are often overactive in cancer cells.

The synthesis of Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions to form the dihydropyridazine core, followed by functionalization with the ethyl ester and methoxyphenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations. The optimization of synthetic routes is crucial for producing sufficient quantities of the compound for further pharmacological evaluation.

One of the most compelling aspects of Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate is its potential as a lead compound for drug development. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it adaptable for various therapeutic applications. Researchers are exploring derivatives of this compound that may exhibit enhanced potency, selectivity, and bioavailability. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process by enabling rapid assessment of numerous analogs.

The pharmacological profile of Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate is being actively investigated in both preclinical and clinical settings. Preclinical studies have revealed promising results regarding its ability to interact with specific biological targets without significant off-target effects. These findings have laid the groundwork for conducting clinical trials to evaluate its safety and efficacy in human subjects. The compound's potential to address unmet medical needs makes it a valuable asset in the pharmaceutical pipeline.

In conclusion, Ethyl 6-(4-methoxyphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 243863-00-5) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated pharmacological activity position it as a promising candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make substantial contributions to the treatment of various diseases.